Cas no 126639-26-7 (9-Undecenoic acid, 11-(3-pentyl-2-oxiranyl)-)

9-Undecenoic acid, 11-(3-pentyl-2-oxiranyl)- structure
126639-26-7 structure
Product Name:9-Undecenoic acid, 11-(3-pentyl-2-oxiranyl)-
CAS No:126639-26-7
MF:C18H32O3
MW:296.444886207581
CID:165741
Update Time:2023-08-03

9-Undecenoic acid, 11-(3-pentyl-2-oxiranyl)- Chemical and Physical Properties

Names and Identifiers

    • 9-Undecenoic acid,11-[(2R,3S)-3-pentyl-2-oxiranyl]-, (9Z)-rel-
    • 9-Undecenoic acid,11-[(2R,3S)-3-pentyloxiranyl]-, (9Z)-rel- (9CI)
    • 9-Undecenoicacid, 11-(3-pentyloxiranyl)-, [2a(Z),3a]-
    • cis-12,13-Epoxyoleic acid
    • Isoleukotoxin
    • Leukotoxin B
    • NCIOpen2_002285
    • CBiol_001810
    • KBioGR_000082
    • KBioSS_000082
    • KBio3_000163
    • KBio2_005218
    • KBio2_000082
    • KBio3_000164
    • KBio2_002650
    • Bio2_000082
    • Bio1_000585
    • Bio2_000562
    • Bio1_001074
    • Bio1_000096
    • 12,13-epoxy-octadeca-9-enoic acid
    • 9-Undecenoic acid, 11-(3-pentyl-2-oxiranyl)-
    • Inchi: 1S/C18H32O3/c1-2-3-10-13-16-17(21-16)14-11-8-6-4-5-7-9-12-15-18(19)20/h8,11,16-17H,2-7,9-10,12-15H2,1H3,(H,19,20)
    • InChI Key: CCPPLLJZDQAOHD-UHFFFAOYSA-N
    • SMILES: O1C(CC=CCCCCCCCC(=O)O)C1CCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 14
  • Complexity: 299
  • Topological Polar Surface Area: 49.8
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